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Compound of Interest

Compound Name: Benzyl 3-bromopropyl ether

Cat. No.: B108114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Benzyloxy)propyl bromide, with the CAS number 54314-84-0, is a valuable reagent in

organic synthesis, particularly in the development of pharmaceutical compounds and other

complex molecules. Its bifunctional nature, possessing both a benzyl ether and a propyl

bromide moiety, allows for its use as a versatile building block in various synthetic strategies.

This technical guide provides a comprehensive overview of the physical properties of 3-

(Benzyloxy)propyl bromide, detailed experimental protocols for its synthesis, and a visual

representation of the synthetic workflow.

Core Physical Properties
The physical characteristics of 3-(Benzyloxy)propyl bromide are crucial for its handling,

storage, and application in experimental settings. The following table summarizes its key

physical properties.
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Property Value Source(s)

CAS Number 54314-84-0 [1][2]

Chemical Formula C₁₀H₁₃BrO [1][2]

Molecular Weight 229.11 g/mol [3]

Appearance
Clear colorless to light yellow

liquid
[4]

Boiling Point
130-132 °C at 8 mmHg141 °C

at 14 mmHg
[3][4][5]

Density 1.298 g/mL at 25 °C [3][5]

Refractive Index (n²⁰/D) 1.531 [3][5]

Solubility Slightly soluble in water. [3][5]

Experimental Protocols
A common method for the synthesis of 3-(Benzyloxy)propyl bromide involves the benzylation of

3-bromo-1-propanol. The following is a representative experimental protocol.

Objective: To synthesize 3-(Benzyloxy)propyl bromide from 3-bromo-1-propanol and benzyl

bromide.

Materials:

3-bromo-1-propanol

Benzyl bromide

Sodium hydride (NaH)

Anhydrous Dimethylformamide (DMF)

Diethyl ether

Saturated aqueous sodium bicarbonate solution
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Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: A flame-dried round-bottom flask equipped with a magnetic stirrer is

charged with a dispersion of sodium hydride (1.2 equivalents) in anhydrous DMF under an

inert atmosphere (e.g., nitrogen or argon).

Addition of Alcohol: The flask is cooled in an ice bath, and a solution of 3-bromo-1-propanol

(1.0 equivalent) in anhydrous DMF is added dropwise via a dropping funnel. The mixture is

stirred at 0 °C for 30 minutes.

Addition of Benzylating Agent: Benzyl bromide (1.1 equivalents) is then added dropwise to

the reaction mixture at 0 °C. The reaction is allowed to warm to room temperature and stirred

overnight.

Work-up: The reaction is carefully quenched by the slow addition of water. The mixture is

then transferred to a separatory funnel and extracted with diethyl ether.

Washing: The combined organic layers are washed successively with water, saturated

aqueous sodium bicarbonate solution, and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator to
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yield the crude product.

Purification: The crude 3-(Benzyloxy)propyl bromide can be further purified by vacuum

distillation to obtain the final product as a clear liquid.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 3-(Benzyloxy)propyl bromide.
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Caption: Synthesis of 3-(Benzyloxy)propyl bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pschemicals.com [pschemicals.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b108114?utm_src=pdf-body-img
https://www.benchchem.com/product/b108114?utm_src=pdf-custom-synthesis
https://www.pschemicals.com/index.php?p=product&CAS_nr=54314-84-0&id=786704
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Benzyl 3-Bromopropyl Ether | C10H13BrO | CID 2776064 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. BENZYL 3-BROMOPROPYL ETHER Nine Chongqing Chemdad Co. ，Ltd
[chemdad.com]

4. Benzyl 3-Bromopropyl Ether | CymitQuimica [cymitquimica.com]

5. BENZYL 3-BROMOPROPYL ETHER | 54314-84-0 [chemicalbook.com]

To cite this document: BenchChem. [Technical Guide: Physical Properties of 3-
(Benzyloxy)propyl Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108114#physical-properties-of-3-benzyloxy-propyl-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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